Cas no 87328-92-5 (Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate)

• Product Name: Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
• CAS No: 87328-92-5
• MF: C₅H₃N₂NaO₃S
• MW: 194.143690347672
• CID: 4663407
• PubChem ID: 23686240
• Update Time: 2025-06-09

Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
• sodium;2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
• Z1815149155
• Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate

• Inchi： 1S/C5H4N2O3S.Na/c6-5-7-2(1-11-5)3(8)4(9)10;/h1H,(H2,6,7)(H,9,10);/q;+1/p-1
• InChI Key： SXMRGZZITXGQPN-UHFFFAOYSA-M
• SMILES： S1C(N)=NC(C(C(=O)[O-])=O)=C1.[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 124

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate

Introduction to Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 87328-92-5)

Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate, identified by its CAS number 87328-92-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a thiazole ring and an amino group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The thiazole core is a heterocyclic compound consisting of a sulfur atom and a nitrogen atom embedded within a six-membered ring. This structural motif is widely recognized for its role in various biological processes and has been extensively studied for its pharmacological effects. The 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate moiety introduces additional functional groups that enhance the compound's potential as a pharmacophore. Specifically, the amino group at the 2-position of the thiazole ring can participate in hydrogen bonding interactions, while the oxoacetate group provides a site for further chemical modifications and functionalization.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The< strong>Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate has been investigated for its potential role in modulating various cellular pathways, including those involved in cancer progression and inflammation. Preliminary studies suggest that this compound may inhibit the activity of specific enzymes and receptors that are crucial for maintaining cellular homeostasis.

The synthesis of Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the thiazole ring followed by functionalization at the 4-position with an amino group. The introduction of the oxoacetate group is achieved through condensation reactions with appropriate carboxylic acid derivatives. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

The pharmacological evaluation of Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. Additionally, this compound has shown anti-inflammatory effects by modulating cytokine production and reducing oxidative stress in inflammatory cells. These findings have prompted further investigation into its potential therapeutic applications in human diseases.

The structural versatility of Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate allows for the development of derivatives with enhanced pharmacological properties. By modifying the substituents on the thiazole ring or introducing additional functional groups, researchers can fine-tune the biological activity of this compound. For instance, incorporating hydrophobic or hydrophilic groups can influence its solubility and bioavailability, while altering the electronic properties of the molecule can affect its binding affinity to target proteins.

In conclusion, Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate (CAS No. 87328-92-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing studies are focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties to enhance its clinical efficacy.